Cas no 91667-85-5 (Cholan-24-oic acid, 1-hydroxy-3-oxo-, methyl ester, (1a,5b)-)

Cholan-24-oic acid, 1-hydroxy-3-oxo-, methyl ester, (1a,5b)- structure
91667-85-5 structure
Product name:Cholan-24-oic acid, 1-hydroxy-3-oxo-, methyl ester, (1a,5b)-
CAS No:91667-85-5
MF:C25H40O4
MW:404.582708358765
CID:4315678

Cholan-24-oic acid, 1-hydroxy-3-oxo-, methyl ester, (1a,5b)- Chemical and Physical Properties

Names and Identifiers

    • Cholan-24-oic acid, 1-hydroxy-3-oxo-, methyl ester, (1a,5b)-
    • Cholan-24-oic acid, 1-hydroxy-3-oxo-, methyl ester, (1α,5β)- (9CI)
    • Inchi: 1S/C25H40O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)14-22(27)25(16,3)21(18)11-12-24(19,20)2/h15-16,18-22,27H,5-14H2,1-4H3/t15-,16-,18+,19-,20+,21+,22+,24-,25+/m1/s1
    • InChI Key: OSANKHBYCCAMHV-QMNQVOLASA-N
    • SMILES: C1(=O)C[C@]2([H])[C@](C)([C@@H](O)C1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCC(OC)=O)CC3)CC2

Experimental Properties

  • Density: 1.085±0.06 g/cm3(Predicted)
  • Boiling Point: 505.7±25.0 °C(Predicted)
  • pka: 14.13±0.70(Predicted)

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